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Compound of Interest

Compound Name:
Hexanamide, 6-hydroxy-N,N-

bis(2-hydroxyethyl)-

CAS No.: 68052-21-1

Cat. No.: B13784774

Get Quote

An In-depth Technical Guide to the Safety Profile of 6-hydroxy-N,N-bis(2-

hydroxyethyl)hexanamide

This document provides a comprehensive safety and handling framework for 6-hydroxy-N,N-

bis(2-hydroxyethyl)hexanamide (CAS No. 68052-21-1). As a specific Safety Data Sheet (SDS)

for this compound is not readily available in public databases, this guide employs a

precautionary, analog-based hazard assessment. By synthesizing data from structurally related

hydroxy amides and aliphatic amides, we can construct a robust and scientifically grounded

safety profile to guide researchers, scientists, and drug development professionals in its proper

handling, storage, and emergency management.

Compound Identification and Physicochemical
Properties
Understanding the fundamental properties of a chemical is the first step in a thorough safety

assessment. 6-hydroxy-N,N-bis(2-hydroxyethyl)hexanamide is a multifunctional organic
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molecule featuring a hexanamide backbone with a terminal hydroxyl group and two

hydroxyethyl groups on the amide nitrogen.

Property Value Source

CAS Number 68052-21-1 PubChem[1]

Molecular Formula C₁₀H₂₁NO₄ PubChem[1]

Molecular Weight 219.28 g/mol PubChem[1]

IUPAC Name
6-hydroxy-N,N-bis(2-

hydroxyethyl)hexanamide
PubChem[1]

Canonical SMILES O=C(N(CCO)CCO)CCCCCO CAS Common Chemistry[2]

Predicted XlogP -1.3 PubChem[1][3]

The presence of multiple hydroxyl groups and an amide linkage suggests high polarity and

potential for hydrogen bonding, likely rendering it soluble in water and other polar solvents. The

low predicted octanol-water partition coefficient (XlogP) of -1.3 indicates that bioaccumulation is

not expected.

The Principle of Analog-Based Hazard Assessment
In the absence of specific toxicological and safety data for a novel or rare compound,

regulatory bodies and safety professionals rely on data from structurally similar chemicals. This

practice is grounded in the principle that similar chemical structures will exhibit similar

toxicological and reactivity profiles. For this guide, we will draw upon safety data for related

compounds such as hexanamide and other N-substituted hydroxyethyl amides to infer potential

hazards and establish prudent handling protocols.

Comprehensive Hazard Evaluation (Inferred)
This section synthesizes the potential hazards associated with 6-hydroxy-N,N-bis(2-

hydroxyethyl)hexanamide based on an analysis of its functional groups and data from

analogous compounds.

Hazard Identification
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Based on analogs, the primary hazards are anticipated to be irritation to the skin and eyes.[4]

[5] While not expected to be highly toxic, appropriate precautions are necessary.

Skin Irritation: Similar aliphatic amides are classified as causing skin irritation.[4][5]

Prolonged or repeated contact may lead to redness and discomfort.

Eye Irritation: Direct contact with the eyes is likely to cause serious irritation.[4][5][6] Many

organic chemicals, especially those with surfactant-like properties (which this structure may

possess), can be damaging to eye tissue.

Ingestion: While acute oral toxicity is expected to be low, ingestion of significant quantities

may be harmful.[6]

Inhalation: Inhalation of dust or aerosols may cause respiratory tract irritation.[6][7]

First-Aid Measures
Immediate and appropriate first-aid is critical to mitigate the effects of accidental exposure. The

following protocols are recommended based on standard laboratory practice for irritant

chemicals.[5][6][8]
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Exposure Route First-Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention if symptoms persist.[6][8]

Skin Contact

Immediately remove all contaminated clothing.

Flush the affected skin with copious amounts of

running water for at least 15 minutes. If skin

irritation occurs, seek medical advice.[4][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to

do so.[5][6][8] Seek immediate medical attention

from an ophthalmologist.

Ingestion

Do NOT induce vomiting. Rinse the mouth

thoroughly with water. Never give anything by

mouth to an unconscious person. Seek medical

attention if you feel unwell.[5][6][8]

Always have this safety information available to show to attending medical personnel.[5]

Emergency Response Protocol

Chemical Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Seek Medical Attention if Symptoms Persist

Remove Contaminated Clothing
Flush with Water (15 min)

Flush with Water (15 min)
Remove Contacts

IMMEDIATE Medical Attention

Rinse Mouth
DO NOT Induce Vomiting
Seek Medical Attention
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Caption: Emergency first-aid response workflow.

Fire-Fighting Measures
This compound is expected to be combustible but not highly flammable.

Suitable Extinguishing Media: Use water spray, dry chemical powder, carbon dioxide (CO₂),

or alcohol-resistant foam.[5]

Specific Hazards: In the event of a fire, hazardous decomposition products may be released.

These can include toxic gases such as carbon monoxide (CO), carbon dioxide (CO₂), and

nitrogen oxides (NOx).[6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing to prevent contact with skin and eyes.

Accidental Release Measures
Proper containment and cleanup are essential to prevent environmental contamination and

further exposure.

Personal Precautions: Ensure adequate ventilation. Avoid breathing dust or vapors. Wear

appropriate personal protective equipment (see Section 4.2). Evacuate unnecessary

personnel from the area.

Containment and Cleaning: For a solid spill, carefully sweep or vacuum up the material,

minimizing dust generation, and place it into a suitable, labeled container for disposal.[5] For

a liquid spill, absorb with an inert material (e.g., sand, vermiculite) and transfer to a sealed

container.

Environmental Precautions: Prevent the substance from entering drains, sewers, or

waterways.

Safe Handling and Exposure Control
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Implementing robust engineering controls and consistent use of PPE are the cornerstones of

laboratory safety.

Handling and Storage
Safe Handling: Handle in a well-ventilated area, preferably within a chemical fume hood.

Avoid contact with skin, eyes, and clothing.[4][5] Wash hands thoroughly after handling.[4][6]

Do not eat, drink, or smoke in work areas.[6]

Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated

place.[6][7] Protect from moisture. For compounds with hydroxyl groups, storing under an

inert gas may be advisable to prevent slow oxidation over time.[8]

Exposure Controls & Personal Protective Equipment
(PPE)
A multi-layered approach to exposure prevention is required.

Engineering Controls: A local exhaust ventilation system or chemical fume hood is necessary

to keep airborne concentrations low.[4][5] Eyewash stations and safety showers must be

readily accessible and in close proximity to the workstation.[6][7]

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles or glasses with side shields that

conform to appropriate government standards like EN166 (EU) or NIOSH (US).[6]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber). Lab coats or other

protective clothing are mandatory to prevent skin contact.[4][5][9]

Respiratory Protection: If working outside of a fume hood or if dust/aerosols are

generated, a NIOSH-approved respirator is required.[9]
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PPE Selection Workflow
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Caption: Decision-making process for selecting appropriate PPE.
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Stability and Reactivity
Understanding a compound's stability is key to preventing hazardous reactions.

Chemical Stability: The substance is expected to be stable under normal ambient conditions

(room temperature).

Incompatible Materials: Avoid contact with strong oxidizing agents, which could react with the

alcohol and amide functional groups.[6][7]

Hazardous Decomposition: As mentioned, thermal decomposition can produce NOx and

carbon oxides.[6]

Hazardous Polymerization: Hazardous polymerization is not expected to occur.[6][7]

Toxicological and Ecological Information (Inferred)
Toxicological Profile: The primary toxicological concerns are local effects, such as skin and

eye irritation, upon direct contact. Systemic toxicity is predicted to be low. There is no data to

suggest carcinogenicity, mutagenicity, or reproductive toxicity for this specific molecule, but

this cannot be ruled out without empirical testing.[6]

Ecological Profile: Due to its high polarity and low predicted XlogP, this compound is unlikely

to bioaccumulate. However, its effect on aquatic life is unknown. As a precaution, release

into the environment must be avoided. Some amide-containing compounds can be toxic to

aquatic life.[10]

Disposal Considerations
Chemical waste must be disposed of in accordance with all federal, state, and local

environmental regulations.

Waste Disposal Method: Dispose of this material and its container at a licensed hazardous

waste disposal plant.[6][7] Do not allow the product to enter drains or waterways.

Conclusion: A Framework for Prudent Management
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While 6-hydroxy-N,N-bis(2-hydroxyethyl)hexanamide lacks a dedicated and comprehensive

safety dataset, a robust safety framework can be established through the principles of chemical

analogy and prudent laboratory practice. The primary hazards are inferred to be skin and eye

irritation. By adhering to the handling, storage, and PPE guidelines outlined in this document—

including the mandatory use of engineering controls like fume hoods and consistent use of

gloves and eye protection—researchers can effectively minimize risk. This guide should be

used as a foundational document, to be updated if and when a specific, verified Safety Data

Sheet becomes available.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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